Cas no 352431-09-5 (1-Butane-d9-thiol)

1-Butane-d9-thiol is a deuterated form of butanethiol, where all nine hydrogen atoms are replaced by deuterium. This isotopic labeling enhances the compound's utility in mechanistic studies, NMR spectroscopy, and mass spectrometry due to the distinct spectral properties of deuterium. The high isotopic purity ensures minimal interference in analytical applications, making it valuable for tracing reaction pathways and kinetic studies. Its stability under standard conditions allows for consistent performance in research environments. The compound is particularly useful in investigations involving sulfur-containing intermediates or thiol-based reactions, providing precise data for molecular structure elucidation and isotopic labeling experiments.

1-Butane-d9-thiol structure

Product Name:1-Butane-d9-thiol

CAS No:352431-09-5

MF:C₄H₁₀S

MW:99.2426552772522

MDL:MFCD01317443

CID:302960

PubChem ID:102601127

Update Time:2025-08-05

1-Butane-d9-thiol Chemical and Physical Properties

Names and Identifiers

- 1-Butane-1,1,2,2,3,3,4,4,4-d9-thiol(9CI)
- 1-BUTANE-D9-THIOL
- 1,1,2,2,3,3,4,4,4-nonadeuteriobutane-1-thiol
- 352431-09-5
- D98404
- 1-Butane-d9-thiol
- MDL： MFCD01317443
- Inchi： 1S/C4H10S/c1-2-3-4-5/h5H,2-4H2,1H3/i1D3,2D2,3D2,4D2
- InChI Key： WQAQPCDUOCURKW-YNSOAAEFSA-N
- SMILES： SC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

Exact Mass: 99.10681221g/mol
Monoisotopic Mass: 99.10681221g/mol
Isotope Atom Count: 9
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 5
Rotatable Bond Count: 2
Complexity: 13.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 1Å²

1-Butane-d9-thiol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B550306-5mg	1-Butane-d9-thiol	352431-09-5		5mg	$ 64.00	2023-09-08
TRC	B550306-10mg	1-Butane-d9-thiol	352431-09-5		10mg	$ 81.00	2023-09-08
TRC	B550306-50mg	1-Butane-d9-thiol	352431-09-5		50mg	$ 196.00	2023-04-18
AstaTech	D98404-0.25/G	1-BUTANE-D9-THIOL	352431-09-5	95%	0.25g	$583	2023-09-19
A2B Chem LLC	AF66709-250mg	1-BUTANE-D9-THIOL	352431-09-5		250mg	$645.00	2024-04-20
A2B Chem LLC	AF66709-500mg	1-BUTANE-D9-THIOL	352431-09-5		500mg	$974.00	2024-04-20